Cas no 92159-34-7 (2-(2-carboxy-5-nitrophenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(2-carboxy-5-nitrophenyl)-4-nitrobenzoic Acid
• CAS No: 92159-34-7
• MF: C₁₄H₈N₂O₈
• MW: 332.221923828125
• CID: 1971775
• PubChem ID: 257974
• Update Time: 2025-04-21

2-(2-carboxy-5-nitrophenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-carboxy-5-nitrophenyl)-4-nitrobenzoic Acid
• MLS002694696
• 5.5'-Dinitro-diphenyl-dicarbonsaeure-(2.2')
• CTK5H0959
• 5,5'-dinitrobiphenyl-2,2'-dicarboxylic acid
• AC1L5XY7
• 5,5'-dinitro-diphenic acid
• NCIOpen2_009585
• HMS3087E05
• NSC86606
• AG-J-58179
• SMR001560619
• 5,5'-Dinitro-diphensaeure
• HMS3087E05;5,5'-dinitrobiphenyl-2,2'-dicarboxylic acid;5,5'-dinitro-diphenic acid;5,5'-Dinitro-diphensaeure;
• DTXSID90292972
• DTXCID90244113
• NSC-86606
• 92159-34-7
• 5,5'-dinitrodiphenic acid
• SCHEMBL7824186

• Inchi： 1S/C14H8N2O8/c17-13(18)9-3-1-7(15(21)22)5-11(9)12-6-8(16(23)24)2-4-10(12)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： FLZMKJSAEULZSP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 332.02800
• Monoisotopic Mass: 332.02806522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.24000
• LogP: 3.61280